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Introduction

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) holds a significant

place in the history of materials science as one of the first materials in which piezoelectricity

was discovered.[1][2] Its strong piezoelectric effect and the ease with which large single

crystals can be grown make it an excellent model compound for research and educational

purposes.[3][4] A key characteristic of a piezoelectric material is its piezoelectric coefficient (d),

which quantifies the electric charge generated in response to an applied mechanical stress

(direct effect) or the mechanical strain produced by an applied electric field (converse effect).[5]

[6]

This document provides detailed protocols for the preparation of Rochelle salt crystals and the

measurement of their effective piezoelectric coefficient using the direct quasi-static method.

This method is widely used due to its relative simplicity and accuracy in determining

piezoelectric properties.[5][7] It is important to note that Rochelle salt exhibits its remarkable

ferroelectric and piezoelectric properties between its two Curie points, at -18°C and 24.9°C.[8]

[9]

Part 1: Experimental Protocols
Protocol 1: Synthesis and Growth of Rochelle Salt
Crystals
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This protocol details the solution growth method for producing single crystals of Rochelle salt
suitable for piezoelectric measurements.

Materials and Equipment:

Potassium bitartrate (Cream of Tartar)

Sodium carbonate (Washing Soda)

Distilled or deionized water

Beakers (600 ml and 250 ml)

Heat source (e.g., lab burner or hot plate)

Stirring rod

Filter paper and funnel

Shallow dish for crystallization

Nylon thread

Seed crystal (a small, well-formed crystal from a previous batch)

Procedure:

Prepare a Saturated Solution: In a 600 ml beaker, dissolve approximately 90-100 grams of

Rochelle salt powder (or a stoichiometric mixture of its precursors) per 100 ml of distilled

water.[3] Alternatively, synthesize the salt by reacting 80g of cream of tartar with sodium

carbonate in simmering distilled water until the fizzing (CO₂ production) stops.[10]

Heat and Filter: Gently heat the solution while stirring until all the solute has dissolved.[4]

Filter the hot, supersaturated solution through filter paper into a clean 250 ml beaker or

shallow dish to remove any impurities or undissolved particles.[3][10]

Nucleation: Allow the solution to cool slowly. Small, well-faceted crystals will begin to form as

the solution evaporates and cools.[3] These can be used as seed crystals.
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Seed Crystal Growth: Select a small, transparent, and well-formed crystal as a seed. Tie it to

a thin nylon thread and suspend it in a freshly prepared, slightly undersaturated solution (to

prevent initial dissolution of the seed).

Crystal Maturation: Allow the solution to cool and evaporate slowly and undisturbed over

several days to a week. The seed crystal will grow larger as salt precipitates from the

solution.[3][4] The slower the cooling and evaporation, the larger and higher quality the

resulting crystal will be.

Harvesting and Preparation: Once a crystal of sufficient size (e.g., >1 cm) is grown, carefully

remove it from the solution and dry it with a lint-free tissue.[3] The crystal may need to be cut

into a specific geometry (e.g., a rectangular slab) for measurement. A wet thread can be

used to carefully saw through the crystal.[3]

Protocol 2: Measurement of the Piezoelectric Coefficient
(d₃₃) by the Direct Method
This protocol describes the quasi-static direct method for measuring the effective longitudinal

piezoelectric coefficient, d₃₃. In this method, a known dynamic force is applied to the crystal,

and the resulting charge is measured.[5][7]

Materials and Equipment:

Rochelle salt crystal (cut and prepared)

Conductive foil (e.g., aluminum or copper) or silver paint for electrodes

Force sensor (load cell)

Shaker or mechanical vibrator to apply a dynamic force

Function generator to drive the shaker

Charge amplifier

Data acquisition (DAQ) system or oscilloscope

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.isis.stfc.ac.uk/Pages/HOW_Rochelle_salt.pdf
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://www.isis.stfc.ac.uk/Pages/HOW_Rochelle_salt.pdf
https://www.isis.stfc.ac.uk/Pages/HOW_Rochelle_salt.pdf
https://eprintspublications.npl.co.uk/2768/1/mgpg44.pdf
https://dspace.vut.cz/server/api/core/bitstreams/4937a809-a10b-4e79-9388-aeccb4f6f8c3/content
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mounting fixture to hold the crystal and sensor

Procedure:

Electrode Application: Apply electrodes to the two opposing faces of the crystal slab. This

can be done by carefully securing thin aluminum foil to the surfaces or by painting them with

conductive silver paint.[3]

Experimental Setup:

Mount the force sensor onto the mechanical shaker.

Place the electroded Rochelle salt crystal directly on top of the force sensor.

Ensure a firm, stable mechanical connection in series: Shaker -> Force Sensor -> Crystal -

> Rigid support. This ensures the force measured by the sensor is the same as that

applied to the crystal.

Connect the output of the force sensor to an input channel of the DAQ

system/oscilloscope.

Connect the electrodes of the crystal to the input of the charge amplifier. Connect the

output of the charge amplifier to another input channel of the DAQ system/oscilloscope.

[11][12]

Measurement:

Use the function generator to drive the shaker with a low-frequency sinusoidal waveform

(e.g., 10-200 Hz).[7][12] The frequency should be well below the crystal's mechanical

resonance.

Apply a small, oscillating force (e.g., 0.1 N to 0.5 N).[12]

Simultaneously record the force signal (F) from the load cell and the charge signal (Q)

from the charge amplifier using the DAQ system or oscilloscope.

Calculation:
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Determine the amplitudes of the force (F₀) and charge (Q₀) signals from the recorded

data.

The piezoelectric coefficient d is calculated using the formula:

d = Q₀ / F₀

The units will be picocoulombs per Newton (pC/N) or picometers per Volt (pm/V).[8]

Data Analysis: Repeat the measurement multiple times and average the results to ensure

reproducibility and minimize random error.

Part 2: Data Presentation
The piezoelectric properties of Rochelle salt are described by a tensor, as its response

depends on the direction of the applied force and the faces where the charge is measured. For

a single crystal, specific coefficients like d₂₁, d₂₂, and d₂₃ are determined.[13] For practical

applications, especially with composites or non-ideally oriented crystals, an effective

longitudinal d₃₃ coefficient is often measured.[8][9]

Piezoelectric

Coefficient

Value (x 10⁻¹² C/N or

pm/V)

Measurement

Method
Reference

d₂₁ 700
X-ray Multiple

Diffraction
[13]

d₂₂ 2200
X-ray Multiple

Diffraction
[13]

d₂₃ 2100
X-ray Multiple

Diffraction
[13]

d₂₅ 37
X-ray Multiple

Diffraction
[13]

Table 1: Piezoelectric

coefficients for a

single crystal of

Rochelle salt in the

ferroelectric phase.
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Material
Sample

Thickness

Effective d₃₃

(pC/N)

Measurement

Method
Reference

PLA/Rochelle

Salt Composite
1.5 mm ~119

Direct

Piezoelectric

Effect

[8]

PLA/Rochelle

Salt Composite
2.5 mm ~39

Direct

Piezoelectric

Effect

[8]

Wood/Rochelle

Salt Composite
N/A 10 - 17

Direct

Piezoelectric

Effect

[14]

Commercial

PVDF-TrFE (for

comparison)

40 µm ~22

Direct

Piezoelectric

Effect

[8]

Table 2: Effective

d₃₃ piezoelectric

coefficients

measured for

Rochelle salt-

based

composites.
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Overall Experimental Workflow for Piezoelectric Measurement
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Caption: Logical workflow from crystal synthesis to final data analysis.
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Direct Piezoelectric Coefficient Measurement Setup

Function
Generator

Data Acquisition
System / Oscilloscope

Mechanical Shaker
Drive SignalComputer for
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Caption: Schematic of the direct d₃₃ measurement instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://elibartlit.com/2024/07/16/rochelle-salt-diy-piezoelectric-crystals/
https://www.researchgate.net/figure/a-Experimental-setup-to-measure-d33-piezoelectric-coefficient-of-PVDF-films-A-dynamic_fig3_388734641
https://www.researchgate.net/publication/326274919_Comparison_between_methods_for_the_measurement_of_the_D33_constant_of_piezoelectric_materials
https://www.researchgate.net/publication/230927574_Rochelle_salt_piezoelectric_coefficients_obtained_by_x-ray_multiple_diffraction
https://www.researchgate.net/figure/Calculated-piezoelectric-d33-effective-coefficient-for-respectively-RS-incorporated-wood_fig19_321841231
https://www.benchchem.com/product/b15598908#measuring-the-piezoelectric-coefficient-of-rochelle-salt
https://www.benchchem.com/product/b15598908#measuring-the-piezoelectric-coefficient-of-rochelle-salt
https://www.benchchem.com/product/b15598908#measuring-the-piezoelectric-coefficient-of-rochelle-salt
https://www.benchchem.com/product/b15598908#measuring-the-piezoelectric-coefficient-of-rochelle-salt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

